4-(Carboxymethyl)-1(2H)-phthalazinone

• IUPAC Name: 2-(4-oxo-4a,8a-dihydro-3H-phthalazin-1-yl)acetic acid
• InChI: InChI=1S/C10H10N2O3/c13-9(14)5-8-6-3-1-2-4-7(6)10(15)12-11-8/h1-4,6-7H,5H2,(H,12,15)(H,13,14)
• InChI Key: DWERDDKXMJEATG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2C(C=C1)C(=O)NN=C2CC(=O)O
• Molecular Formula: C10H10N2O3
• DSSTOX Substance ID: DTXSID90390149
• Molecular Weight: 206.20 g/mol
• CAS No.: 325747-33-9

Description

4-(Carboxymethyl)-1(2H)-phthalazinone is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Biomedical Applications of Carboxymethyl Chitosans

Carboxymethyl chitosan, a derivative with enhanced biological and physicochemical properties compared to chitosan, has shown promise in biomedical applications. Its improved biocompatibility, high moisture retention, and enhanced antimicrobial property make it an excellent candidate for hydrogels, wound healing applications, and drug delivery systems. Its biodegradability and compatibility also highlight its potential as a biomaterial for tissue engineering. The ease of processing carboxymethyl chitosan into nanoparticles has opened avenues for its application in bioimaging, biosensors, gene therapy, and contributions to green chemistry (Upadhyaya et al., 2013).

Synthetic Routes for Phthalazine Derivatives

Phthalazine derivatives serve as building blocks for synthesizing new molecules with heterocyclic structures, crucial in medicinal chemistry for developing new pharmacologically active molecules. These derivatives have paved the way for further research into creating compounds with desired pharmacological responses (Singh & Kumar, 2019).

Triazole Derivatives and Patent Review

The preparation and biological evaluation of triazole derivatives, including aspects of their patents, have shown significant interest due to their broad range of biological activities. The triazoles, related in structural complexity to phthalazinone derivatives, have been studied for their potential as anti-inflammatory, antimicrobial, and antitumoral agents. This review emphasizes the need for new, more efficient preparations of these compounds, considering green chemistry and the quest for new prototypes against emerging diseases and drug-resistant bacteria (Ferreira et al., 2013).

Carboxymethyl Chitosan's Potential in Pharmaceuticals

Further elaborating on carboxymethyl chitosan, its synthesis, characterization, and applications, especially in the pharmaceutical field, highlight its utility. The chemical modifications like carboxymethylation significantly enhance chitosan's solubility, making it more effective for drug delivery and as a permeation enhancer (Inamdar et al., 2010).

1,4-Benzothiazines in Biological Activities

1,4-Benzothiazine, a scaffold related to phthalazinone in heterocyclic chemistry, has been acknowledged for its varied biological activities. This review underscores the synthetic strategies, biological activities, and structure-activity relationship surrounding this bioactive heterocycle, demonstrating its potential in regulating various cancer types (Rai et al., 2017).